1-(2-bromophenyl)-4-(1-butyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2-bromophenyl)-4-(1-butylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C21H22BrN3O/c1-2-3-12-24-19-11-7-5-9-17(19)23-21(24)15-13-20(26)25(14-15)18-10-6-4-8-16(18)22/h4-11,15H,2-3,12-14H2,1H3
• InChI Key: SWAFMDPSYIAIEA-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=CC=CC=C4Br
• Molecular Formula: C21H22BrN3O
• Molecular Weight: 412.3 g/mol

Description

1-(2-bromophenyl)-4-(1-butyl-1H-benzimidazol-2-yl)pyrrolidin-2-one is a chemical compound that belongs to the class of pyrrolidinones. It is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Synthesis and Characterization

A series of new pyrrole derivatives, including structures similar to "1-(2-bromophenyl)-4-(1-butyl-1H-benzimidazol-2-yl)pyrrolidin-2-one", were designed as chemical analogs of 1,4-dihydropyridines drugs, aiming to develop future calcium channel blockers. These compounds were synthesized via a one-pot reaction and characterized based on IR, NMR spectroscopy, and single-crystal X-ray analysis. Their toxicity was assessed on plant and animal cells, showing minimal phytotoxicity and low acute toxicity, indicating their potential as molecules with biological activity (Ivan et al., 2021).

Biological Activity Evaluation

Another study focused on the synthesis of new coumarin derivatives, potentially involving structures akin to "1-(2-bromophenyl)-4-(1-butyl-1H-benzimidazol-2-yl)pyrrolidin-2-one". These compounds were evaluated for their antimicrobial activity, demonstrating the significance of novel organic compounds in developing treatments against microbial infections (Al-Haiza et al., 2003).

Potential for Luminescent Materials

Research into the luminescent properties of organoplatinum(II) complexes involving 2-(2'-pyridyl)benzimidazole derivative ligands highlighted the potential of these compounds in materials chemistry. These ligands and their complexes exhibited fluorescent and phosphorescent emissions, pointing to applications in developing new luminescent materials (Liu et al., 2005).

Coordination Polymers and Catalytic Activity

The synthesis of coordination polymers using a benzimidazole bridging ligand demonstrated the utility of such compounds in constructing novel polymeric materials. These materials have potential applications in catalysis, materials science, and nanotechnology, showcasing the versatility of benzimidazole derivatives in scientific research (Zhang et al., 2013).